N-(3,4-dimethoxyphenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[6-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C23H21N5O3S2/c1-14-22(33-23(25-14)15-5-4-10-24-12-15)17-7-9-21(28-27-17)32-13-20(29)26-16-6-8-18(30-2)19(11-16)31-3/h4-12H,13H2,1-3H3,(H,26,29)
• InChI Key: UMWNXOAYHXBCOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CN=CC=C2)C3=NN=C(C=C3)SCC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C23H21N5O3S2
• Molecular Weight: 479.6 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H21N5O3S2 and its molecular weight is 479.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

• Synthesis and Biological Evaluation of Derivatives

  A study by Evren et al. (2019) focused on synthesizing and evaluating thiazole derivatives, including N-(3,4-dimethoxyphenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide, for anticancer activity. They found that some derivatives exhibited high selectivity against human lung adenocarcinoma cells, indicating potential as anticancer agents (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

• Synthesis of Pyridine, Pyridazine, and Other Derivatives

  Rady and Barsy (2006) conducted a study on the synthesis of pyridine and pyridazine derivatives, which include compounds similar to this compound. These compounds have potential applications in medicinal chemistry, particularly in developing new anticancer drugs (Rady & Barsy, 2006).

Anticonvulsant Activity

• Molecular Docking and Pharmacological Research: Severina et al. (2020) investigated N-(3,4-dimethoxyphenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)pyrimidin-4-yl)thio)acetamide (Epirimil) as a potential anticonvulsant. Their research included molecular docking and in vivo pharmacological studies, revealing that the compound showed significant anticonvulsant activity with low toxicity (Severina, Skupa, Voloshchuk, Saidov, Bunyatyan, Kovalenko, & Georgiyants, 2020).

Antimicrobial Activity

• Synthesis and Antimicrobial Activity of Novel Derivatives: Research by Khalifa et al. (2015) demonstrated the synthesis of novel arylazothiazole disperse dyes containing thiazole derivatives. These compounds, including those similar to this compound, exhibited high efficiency in antimicrobial activity against various pathogenic bacteria and fungi (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).